Cas no 34123-59-6 (Isoproturon)

Isoproturon Properties
Names and Identifiers
-
- 3-(4-Isopropylphenyl)-1,1-dimethylurea
- N-(4-Isopropylphenyl)-N',N'-dimethyl urea
- Alon
- Arelon
- Graminon
- Tolkan
- Isoproturon W.P.
- Isoproturon solution
- 1,1-dimethyl-3-(4-propan-2-ylphenyl)urea
- Isoproturon
- 3-p-cumenyl-1,1-dimethylurea
- Arelon R
- Belgran
- N,N-dimethyl-N’-[4-(1-methylethyl)phenyl]urea
- N,N-dimethyl-N’-[4-(propan-2-yl)phenyl]urea
- Nocilon
- Zodiac TX
- N,N-Dimethyl-N'-(4-(1-methylethyl)phenyl)urea
- 3,3-dimethyl-1-[4-(propan-2-yl)phenyl]urea
- Iprofile
- AKOS002959799
- N-4-Isopropylphenyl-N,N-dimethylurea
- N,N-Dimethyl-N'-[4-(1-methylethyl)phenyl]urea
- Isoproturon, PESTANAL(R), analytical standard
- CHEBI:6049
- HSDB 6689
- 35689 R.P.
- CS-0013926
- A822082
- FT-0613679
- IP50
- CL 12150
- DPX 6774
- Urea, N,N-dimethyl-N'-(4-(1-methylethyl)phenyl)-
- ISOPROTURON [MI]
- H10431
- CHEMBL2251591
- N'-(4-Isopropylphenyl)-N,N-dimethylurea
- EINECS 251-835-4
- N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff
- 4-isopropylphenyl-N',N'-dimethylurea
- J-019459
- N-(Isopropyl-4-phenyl)-N',N'-dimethyluree [French]
- Isoproturon 100 microg/mL in Acetonitrile
- SCHEMBL62200
- BRN 2214033
- CAS-34123-59-6
- Isoproturon [BSI:ISO]
- HY-B1859
- DTXCID9022077
- Urea, N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-
- NS00000260
- Tolken
- Isoproturon 10 microg/mL in Acetonitrile
- Protugan
- NCGC00255738-01
- 1007461-76-8
- GS-3581
- Urea, 3-p-cumenyl-1,1-dimethyl-
- HOE 16410
- N,N-Dimethyl-N'-[4-(1-methylethyl)phenyl]Urea labeled with deuterium
- UNII-66066K098P
- N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff [German]
- FT-0670547
- Tox21_301329
- N-(4-Isopropylphenyl)-N',N'-dimethylurea
- 34123-59-6
- Isoproturon [ISO]
- 1,1-dimethyl-3-(p-isopropylphenyl)-urea
- I0843
- Hytane 500L
- N-(Isopropyl-4-phenyl)-N',N'-dimethyluree
- MFCD00078684
- 3-(4-isopropylphenyl)-1,1-dimethyl-urea
- 3-(4-isopropylphenyl)-1,1-dimethyl-urea;Isoproturon
- CGA-18731
- Isoproturon, analytical standard
- Q2184565
- Urea, 1,1-dimethyl-3-(p-isopropylphenyl)-
- IP 50
- 1,1-dimethyl-3-[4-(propan-2-yl)phenyl]urea
- DTXSID1042077
- IPU Stefes
- IP-Flo
- 66066K098P
- N-(Isopropyl-4-phenyl)-N',N'-dimethyluree (French)
- isoproturon-50
- 1,1-dimethyl-3-(4-(propan-2-yl)phenyl)urea
- DB-048570
- isoproturon (ISO);3-(4-isopropylphenyl)-1,1-dimethylurea
- N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff (German)
- N'-(4-(1-methylethyl)phenyl)-N,N-dimethylurea
-
- MDL: MFCD00078684
- InChIKey: PUIYMUZLKQOUOZ-UHFFFAOYSA-N
- Inchi: 1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
- SMILES: CC(C)C1=CC=C(C=C1)NC(=O)N(C)C
- BRN: 2214033
Computed Properties
- Exact Mass: 206.14200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 206.141913
- Heavy Atom Count: 15
- Complexity: 206
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 32.3
Experimental Properties
- LogP: 2.97650
- PSA: 32.34000
- Merck: 5218
- Refractive Index: 1.4760 (estimate)
- Boiling Point: 345.15°C (rough estimate)
- Melting Point: 156.0 to 160.0 deg-C
- Flash Point: Fahrenheit: 212 ° f
Celsius: 100 ° c - Color/Form: White odorless powder
- Solubility: Soluble in most organic solvents, water
- λmax: 240(H2O)(lit.)
- Density: 1.16
Isoproturon Security Information
-
Symbol:
- RTECS:YT0170000
- WGK Germany:3
- Safety Term:S36/37;S60;S61
- Safety Instruction: S36/37-S60-S61-S26
- Packing Group:III
- Packing Group:III
- Risk Phrases:R40; R50/53
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 3077
- Hazard Statement: H351,H410
- Warning Statement: P273,P281,P501
- Prompt:warning
- Storage Condition:Store at room temperature
- PackingGroup:III
- Risk Phrases: 40-50/53
- Signal Word:Warning
- Toxicity:LD50 in mice, rats (mg/kg): 3350, 3600 orally (Thizy, 1972)
- HazardClass:9
Isoproturon Customs Data
- HS CODE:2924299039
- Customs Data:
China Customs Code:
2924299039Overview:
2924299039 Acetochlor\Isoproturon\Isoproturon, etc. [including metolachlor\Isobutachlor].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Regulatory conditions:
S.Import and Export Pesticide Registration Certificate
Summary:
2924299039. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:S(import or export registration certificate for pesticides). MFN tariff:6.5%. General tariff:30.0%
Isoproturon Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00I77I-1g |
Urea, N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]- |
34123-59-6 | >98.0%(HPLC)(N) | 1g |
$36.00 | 2025-02-28 | |
A2B Chem LLC | AI48350-1g |
3,3-dimethyl-1-[4-(propan-2-yl)phenyl]urea |
34123-59-6 | 98% | 1g |
$27.00 | 2024-04-20 | |
abcr | AB463720-1g |
Isoproturon; . |
34123-59-6 | 1g |
€61.70 | |||
Cooke Chemical | A4998712-100MG |
Isoproturon solution , Analysis standard product |
34123-59-6 | 99% | 100mg |
RMB 231.20 | 2025-02-20 | |
eNovation Chemicals LLC | D280505-1ml |
3-(4-Isopropylphenyl)-1,1-dimethylurea |
34123-59-6 | 97% | 1ml |
$200 | 2022-10-14 | |
MedChemExpress | HY-B1859-100mg |
Isoproturon |
34123-59-6 | 99.77% | 100mg |
¥1215 | 2024-07-21 | |
TRC | I874500-50mg |
Isoproturon |
34123-59-6 | 50mg |
$ 92.00 | 2023-09-07 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I110052-100mg |
Isoproturon |
34123-59-6 | ,99% | 100mg |
¥298.90 | 2023-09-02 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I30690-1ml |
Isoproturon |
34123-59-6 | 100μg/ml(U%=2,:MeOH) | 1ml |
¥208.0 | 2023-09-07 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-OX867-20mg |
Isoproturon |
34123-59-6 | ,99% | 20mg |
¥129.0 | 2022-09-28 |
Isoproturon Suppliers
Isoproturon Related Literature
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Yi Chen Lu,Jing Jing Zhang,Fang Luo,Meng Tian Huang,Hong Yang RSC Adv. 2016 6 18852
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Tielong Wang,Mengmeng Zhong,Meiling Lu,Jun Huang,Lee Blaney,Gang Yu Anal. Methods 2021 13 3160
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Guolu Cui,George Lartey-Young,Chong Chen,Limin Ma RSC Adv. 2021 11 25122
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Valeria A. Lozano,Graciela M. Escandar Anal. Methods 2016 8 7396
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Amanda Larasati,Geoffrey D. Fowler,Nigel J. D. Graham Environ. Sci.: Water Res. Technol. 2020 6 2043
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Valeria A. Lozano,Graciela M. Escandar Anal. Methods 2016 8 7396
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Juan A. Arancibia,Graciela M. Escandar Anal. Methods 2014 6 5503
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Juan A. Arancibia,Graciela M. Escandar Anal. Methods 2014 6 5503
-
H. Boucheloukh,W. Remache,F. Parrino,T. Sehili,H. Mechakra Photochem. Photobiol. Sci. 2017 16 759
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Rebecca Harrison,Ian Bull,Katerina Michaelides Anal. Methods 2013 5 2053
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Xia Gao,Quanguo Zhai,Mancheng Hu,Shuni Li,Yucheng Jiang Catal. Sci. Technol. 2021 11 2446
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12. Kinetics and mechanism of hydrolysis of phenylureasStefano Salvestrini,Paola Di Cerbo,Sante Capasso J. Chem. Soc. Perkin Trans. 2 2002 1889

